Cas no 1592410-36-0 (1-Butanone, 1-(3-aminocyclopentyl)-)

• Product Name: 1-Butanone, 1-(3-aminocyclopentyl)-
• CAS No: 1592410-36-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291178
• Update Time: 2025-06-26

1-Butanone, 1-(3-aminocyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-aminocyclopentyl)-

• Inchi： 1S/C9H17NO/c1-2-3-9(11)7-4-5-8(10)6-7/h7-8H,2-6,10H2,1H3
• InChI Key： KIBSWNLVFCRCRJ-UHFFFAOYSA-N
• SMILES： C(C1CCC(N)C1)(=O)CCC

Additional information on 1-Butanone, 1-(3-aminocyclopentyl)-

1-Butanone, 1-(3-aminocyclopentyl)- (CAS No. 1592410-36-0): A Comprehensive Overview

1-Butanone, 1-(3-aminocyclopentyl)-, identified by its Chemical Abstracts Service number (CAS No. 1592410-36-0), is a compound of significant interest in the field of pharmaceutical and biochemical research. This molecule, featuring a butanone backbone substituted with a 3-aminocyclopentyl group, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The structural uniqueness of 1-butanone, 1-(3-aminocyclopentyl)- lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The presence of both a ketone group and an amine functionality makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. Recent studies have highlighted its role in the synthesis of bioactive molecules targeting various biological pathways.

In the realm of pharmaceutical research, 1-butanone, 1-(3-aminocyclopentyl)- has been explored for its potential in modulating enzyme activity and receptor interactions. Its cyclopentyl moiety introduces steric hindrance, which can be exploited to fine-tune binding affinities and selectivity in drug design. This feature has made it a subject of interest for researchers aiming to develop inhibitors or modulators of enzymes involved in metabolic disorders and inflammatory conditions.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of 1-butanone, 1-(3-aminocyclopentyl)-. Molecular modeling studies suggest that this compound can interact with biological targets in a manner conducive to drug development. Specifically, its ability to form hydrogen bonds and hydrophobic interactions with protein surfaces has been demonstrated through docking simulations, indicating its potential as a lead compound for further optimization.

The synthesis of 1-butanone, 1-(3-aminocyclopentyl)- presents an interesting challenge due to the need to introduce both the butanone and the 3-aminocyclopentyl groups in a regioselective manner. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have provided new avenues for constructing this molecule efficiently. These methods not only enhance yield but also improve the purity of the final product, which is crucial for pharmaceutical applications.

The biological activity of 1-butanone, 1-(3-aminocyclopentyl)- has been investigated in various preclinical models. Preliminary studies have shown that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders. Additionally, its interaction with cytochrome P450 enzymes has been studied to assess its metabolic stability and potential for drug-drug interactions.

In conclusion, 1-butanone, 1-(3-aminocyclopentyl)- (CAS No. 1592410-36-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new synthetic strategies and biological functions, this molecule is poised to play a significant role in the development of next-generation therapeutics.